Cas no 1804132-03-3 (Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate
• CAS No: 1804132-03-3
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4795880
• Update Time: 2025-05-23

Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C12H12Cl2O3/c1-17-12(16)10-6-8(7-14)2-3-9(10)11(15)4-5-13/h2-3,6H,4-5,7H2,1H3
• InChI Key： QEAFOQRDGVFBOD-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(CCCl)=O)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate

Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate (CAS No. 1804132-03-3): An Overview

Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate (CAS No. 1804132-03-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including as an intermediate in the synthesis of more complex molecules and as a precursor in the development of novel pharmaceutical agents.

The molecular structure of Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate consists of a benzene ring substituted with a chloromethyl group at the 5-position and a 3-chloropropanoyl group at the 2-position, with a methyl ester group attached to the carboxylic acid moiety. This arrangement imparts specific chemical properties that make it an attractive candidate for further investigation and application.

Recent studies have highlighted the importance of Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has explored its potential as a building block for the synthesis of compounds with anti-inflammatory and anti-cancer properties. The chloromethyl and chloropropanoyl groups provide reactive sites that can be modified to introduce functional groups with desired biological activities.

In addition to its role as an intermediate, Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate has been investigated for its inherent biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. The presence of chlorine atoms in the structure may contribute to its ability to interact with specific biological targets, such as enzymes or receptors involved in cell proliferation and survival pathways.

The synthesis of Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate typically involves multi-step reactions, including esterification, substitution, and coupling reactions. One common synthetic route involves the esterification of 5-(chloromethyl)-2-hydroxybenzoic acid with methanol to form the methyl ester, followed by the introduction of the 3-chloropropanoyl group through an acylation reaction. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

From a safety perspective, handling and storage of Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate should be conducted with appropriate precautions to ensure worker safety and environmental protection. While not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory practices for handling organic compounds with reactive functional groups.

In conclusion, Methyl 5-(chloromethyl)-2-(3-chloropropanoyl)benzoate (CAS No. 1804132-03-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an important intermediate in the synthesis of more complex molecules and a promising lead compound for the discovery of new therapeutic agents. Ongoing research is expected to further elucidate its properties and applications, contributing to advancements in medicinal chemistry and drug discovery.